Cas no 59865-13-3 (Cyclosporin A)
Cyclosporin A is an immunosuppressant, which can bind to cyclophilin and inhibit the activity of calcineurin with an IC50 value of 7 nm Cyclosporin A also inhibits cd11a/cd18 adhesion molecules

Cyclosporin A structure
Product Name:Cyclosporin A
CAS No:59865-13-3
Molecular Formula:C62H111N11O12
Molecular Weight:1202.6113
MDL:MFCD00274558
CID:57495
PubChem ID:5284373
Cyclosporin A Properties
Names and Identifiers
-
- Cyclosporin A
- Cyclosporin A (Cyclosporine ,Antibiotic S 7481F1,Ciclosporin A, Ramihyphin A,CsA)
- Cyclosporin A solution
- CYCLOSPORIN A, TOLYPOCLADIUM INFLATUM
- Cyclosporine
- Cyclosporine A
- Atopica
- ciclosporin
- ciclosporin A
- Cipol N
- Cyclosporin A from Tolypocladium inflatum
- Cyclosporine Resolution Mixture
- Neoplanta
- Neoral
- ol27-400
- Optimmune
- Restasis
- s7481f1
- sandimmun
- sandimmun neoral
- Sandimmun optoral
- Cyclosporin
- Antibiotic S 7481F1
- Ciclosporine
- Ciclosporinum
- Ciclosporina
- Sandimmune
- Equoral
- Gengraf
- Consupren
- Ramihyphin A
- SangCyA
- 83HN0GTJ6D
- MLS001333756
- CSA
- S-Neoral
- Sang 35
- DSSTox_CID_365
- Ciclosporinum [INN-Latin]
- Ciclosporine [INN-French]
- Ciclosporina [INN-Spanish]
- DSSTox_RID_75541
- Ciclosporin (Ciclo
- Cyclospori
- 1,4,7,10,13,16,19,22,25,28,31-Undecaazacyclotritriacontane, cyclic peptide deriv.
- 30-Ethyl-33-(1-hydroxy-2-methyl-hex-4-enyl)-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18,24-tetrakis(2-methylpropyl)-3,21-dipropan-2-yl-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
- Tox21_110667
- VEVYE
- (3S,6S,9S,12R,15S,18S,21S,24S,30S,33S)-30-ethyl-33-[(1R,2R,4E)-1-hydroxy-2-methylhex-4-en-1-yl]-6,9,18,24-tetraisobutyl-3,21-diisopropyl-1,4,7,10,12,15,19,25,28-nonamethyl-1,4,7,10,13,16,19,22,25,28,31-undecaazacyclotritriacontane-2,5,8,11,14,17,20,23,2
- Pulminiq
- 1c5f
- CYCLOSPORINE [VANDF]
- Cyclokat
- OLO-400
- Cyclo(((E)-(2S,3R,4R)-3-hydroxy-4-methyl-2-(methylamino)-6-octenoyl)-L-2-aminobutyryl-N-methylglycyl-N-methyl-L-leucyl-L-valyl-N-methyl-L-leucyl-L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-L-valyl)
- Consupren S
- Cyclosporine;Ciclosporin
- CYCLOSPORIN A [MI]
- Cyclosporin A, >=98.5% (TLC)
- MLS000028376
- Cyclosporine [USAN]
- BMT-ABA-SAR-MLE-VAL-MLE-ALA-DAL-MLE-MLE-MVA
- Tox21_110667_1
- BDBM50022815
- C62H111N11O12
- Sang-35
- NSC290193
- PMATZTZNYRCHOR-CGLBZJNRSA-N
- ST-603
- SBI-0050230.P003
- EX-A4110
- MFCD00274558
- DTXCID00365
- NSC 290193
- NCGC00164258-03
- M01532
- (3S,6S,9S,12R,15S,18S,21S,24S,30S,33S)-30-ethyl-33-[(1R,2R,4E)-1-hydroxy-2-methylhex-4-en-1-yl]-6,9,18,24-tetraisobutyl-3,21-diisopropyl-1,4,7,10,12,15,19,25,28-nonamethyl-1,4,7,10,13,16,19,22,25,28,31-undecaazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
- Cyclo(L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-L-valyl-((3R,4R,6E)-6,7-didehydro-3-hydroxy-N,4-dimethyl-L-2-aminooctanoyl)-L-2-aminobutanoyl-N-methylglycyl-N-methyl-L-leucyl-L-valyl-N-methylleucyl)
- NCGC00164258-01
- Papilock
- 30-Ethyl-33-(1-hydroxy-2-methyl-hex-4-enyl)-6,9,18,24-tetraisobutyl-3,21-diisopropyl-1,4,7,10,12,15,19,25,28-nonamethyl-1,4,7,10,13,16,19,22,25,28,31undecaaza-cyclotritriacontan-2,5,8,11,14,17,20,23,26,29,32-undecaone
- Papilock Mini
- CsA & IFN.alpha.
- NCGC00164258-02
- 4jjm
- Q-200913
- CB-01-09 MMX
- Arpimune ME
- BRD-K03222093-001-01-8
- S 7481F1
- 30-ethyl-33-[(4E)-1-hydroxy-2-methylhex-4-en-1-yl]-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18,24-tetrakis(2-methylpropyl)-3,21-bis(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecaazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
- Vekacia
- (R-(R*,R*-(E)))-Cyclic(L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-L-valyl-3-hydroxy-N,4-dimethyl-L-2-amino-6-octenoyl-L-alpha-aminobutyryl-N-methylglycyl-N-methyl-L-leucyl-L-valyl-N-methyl-L-leucyl)
- Cyclosporine microemulsion
- Abrammune
- NCGC00016890-01
- (3S,6S,9S,12R,15S,18S,21S,24S,30S,33S)-30-ethyl-33-((1R,2R,E)-1-hydroxy-2-methylhex-4-en-1-yl)-6,9,18,24-tetraisobutyl-3,21-diisopropyl-1,4,7,10,12,15,19,25,28-nonamethyl-1,4,7,10,13,16,19,22,25,28,31-undecaazacyclotritriacontan-2,5,8,11,14,17,20,23,26,29,32-undecaone
- ATH-002
- 2wfj
- Sang-2000
- SCHEMBL4442
- OL-27400
- CICLOSPORIN [WHO-IP]
- 104250-72-8
- Mitogard
- Prestwick_731
- NCGC00093704-12
- AKOS015969287
- CAS-59865-13-3
- Cyclosporin A & IFN.alpha.
- BMT-ABA-SAR-MLE-VAL-MLE-ALA-ALA-MLE-MLE-MVA
- Cyclosporin A, from Tolypocladium inflatum, >=95% (HPLC), solid
- Tox21_301849
- BP-28432
- Cicloral (antibiotic)
- Prestwick2_000435
- MLS002207033
- (R-[R*,R*-(E)])-Cyclic(L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-L-valyl-3-hydroxy-N,4-dimethyl-L-2-amino-6-octenoyl-L-alpha-aminobutyryl-N-methylglycyl-N-methyl-L-leucyl-L-valyl-N-methyl-L-leucyl)
- DB00091
- OL-27-400
- DTXSID0020365
- HMS2096G12
- HMS2089A09
- CYCLOSPORINE [USP IMPURITY]
- CYCLOSPORINE [USP-RS]
- (3S,6S,9S,12R,15S,18S,21S,24S,30S,33S)-30-ethyl-33-[(E,1R,2R)-1-hydroxy-2-methyl-hex-4-enyl]-6,9,18,24-tetraisobutyl-3,21-diisopropyl-1,4,7,10,12,15,19,25,28-nonamethyl-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
- Imusporin
- Sandimmune Neoral
- 30-ethyl-33-[(4E)-1-hydroxy-2-methylhex-4-en-1-yl]-6,9,18,24-tetraisobutyl-3,21-diisopropyl-1,4,7,10,12,15,19,25,28-nonamethyl-1,4,7,10,13,16,19,22,25,28,31-undecaazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
- Sigmasporin Microoral
- Ikervis
- CCRIS 1590
- SR-01000780563-3
- SDZ-OXL-400
- 2z6w
- CICLOSPORIN [WHO-DD]
- BRD-K13533483-001-03-0
- CHEBI:92233
- Debio088
- CHEMBL160
- Zyclorin
- NeuroSTAT
- BC164336
- CICLOSPORIN [MART.]
- Ciclosporina Germed
- SMR000058578
- CICLOSPORIN [EP MONOGRAPH]
- CicloMulsion
- CEQUA
- UNII-83HN0GTJ6D
- VERKAZIA
- BPBio1_000496
- HMS2230M14
- Ciclosporin, European Pharmacopoeia (EP) Reference Standard
- Cyclosporine [USAN:USP]
- Cyclosporin A, VETRANAL(TM), analytical standard
- Cipol-N
- Cyclosporin A, from Tolypocladium inflatum, BioReagent, for molecular biology, >=95%
- Ciclosporin;
- Ciclosporin for system suitability, European Pharmacopoeia (EP) Reference Standard
- HY-B0579
- (3S,6S,9S,12R,15S,18S,21S,24S,30S,33S)-30-ethyl-33-[(E,1R,2R)-1-hydroxy-2-methylhex-4-enyl]-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18,24-tetrakis(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
- HSDB 6881
- CHEBI:4031
- Prestwick3_000435
- KS-1257
- Zinograf ME
- Ciclosporin [INN]
- CYCLOSPORINE [GREEN BOOK]
- SR-01000780563
- CCG-208184
- (3S,6S,9S,12R,15S,18S,21S,24S,30S,33S)-30-ethyl-33-[(E,1R,2R)-1-hydroxy-2-methyl-pent-3-enyl]-3,6,9,18,24-pentaisobutyl-21-isopropyl-1,4,7,10,12,15,19,25,28-nonamethyl-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32
- MLS002153454
- DE-076
- CYA
- (R-(R*,R*-(E)))-CYCLIC(L-ALANYL-D-ALANYL-N-METHYL-L-LEUCYL-N-METHYL-L-LEUCYL-N-METHYL-L-VALYL-3-HYDROXY-N,4-DIMETHYL-L-2-AMINO-6-OCTENOYL-L-.ALPHA.-AMINOBUTYRYL-N-METHYLGLYCYL-N-METHYL-L-LEUCYL-L-VALYL-N-METHYL-L-LEUCYL)
- OL 27-400
- BSPBio_000450
- SDCCGSBI-0050230.P004
- Seciera
- NCGC00255232-01
- Sigmasporin
- HMS1569G12
- CYCLOSPORINE [IARC]
- C2408
- (3S,6S,9S,12R,15S,18S,21S,24S,30S,33S)-30-ethyl-33-[(1R,2R,4E)-1-hydroxy-2-methylhex-4-en-1-yl]-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18,24-tetrakis(2-methylpropyl)-3,21-bis(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecaazacyclotritriacontan-2,5,8,11,14,17,20,23,26,29,32-undecone
- Modusik-A
- Cyclosporine manufacturer
- GTPL1024
- Cyclo(L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-L-valyl-((3R,4R,6E)-6,7-didehydro-3-hydroxy-N,4-dimethyl-L-2-aminooctanoyl-L-2-aminobutanoyl-N-methylglycyl-N-methyl-L-leucyl-L-valyl-N-methylleucyl)
- Cyclo[[(E)-(2S,3R,4R)-3-hydroxy-4-methyl-2-(methylamino)-6-octenoyl]-L-2-aminobutyryl-N-methylglycyl-N-methyl-L-leucyl-L-valyl-N-methyl-L-leucyl-L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-L-valyl]
- CYCLOSPORINE [USP MONOGRAPH]
- 30-Ethyl-33-((E)-1-hydroxy-2-methyl-hex-4-enyl)-6,9,18,24-tetraisobutyl-3,21-diisopropyl-1,4,7,10,12,15,19,28-octamethyl-1,4,7,10,13,16,19,22,25,28,31undecaaza-cyclotritriacontan-2,5,8,11,14,17,20,23,26,29,32-undecaone
- 1,11-cyclo[L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-L-valyl-(E)-(2S,3R,4R)-2-amino-3-hydroxy-N,4-dimethyloct-6-enoyl-L-2-aminobutanoyl-N-methylglycyl-N-methyl-L-leucyl-L-valyl-N-methyl-L-leucine]
- HMS3713G12
- CICLOSPORINUM [WHO-IP LATIN]
- DRG-0275
- Q367700
- Nova-22007
- SCHEMBL3491
- 59865-13-3
- ANTIBIOTIC S-7481F1
- CYCLOSPORINE [ORANGE BOOK]
- A832514
- SDZ-OXL 400
- NSC-290193
- 1cyn
- CICLOSPORIN [JAN]
- CYCLOSPORINE [HSDB]
- Ciclosporin DT
- Cyclosporine, United States Pharmacopeia (USP) Reference Standard
- Cyclosporine, Pharmaceutical Secondary Standard; Certified Reference Material
- AS-13319
- KBio1_000871
- FT-0603156
- Spectrum4_001279
- KBioSS_000780
- 5-(N-Methyl-D-valine)-cyclosporin A
- KBioGR_001898
- (3R,6S,9S,12R,15S,18S,21S,24S,30S,33S)-30-ethyl-33-[(E,1R,2R)-1-hydroxy-2-methylhex-4-enyl]-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18,24-tetrakis(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
- KBio2_005916
- Spectrum3_001593
- SY012000
- SPBio_001467
- KBio3_002686
- AKOS024456385
- HMS3654L18
- NINDS_000871
- Spectrum2_001484
- Spectrum_000300
- CHEBI:201431
- HMS3267I20
- HMS3372A06
- DivK1c_000871
- FT-0603155
- FT-0701261
- HB0220
- KBio2_000780
- NCGC00093704-11
- NS00096465
- KBio2_003348
- HMS3651O16
- AKOS015994720
- AB00052450_02
- IDI1_000871
- NCGC00093704-01
- A840608
- US9090657, Cyclosporine A, 1
- NSC_2909
- C05086
- SCHEMBL20475023
- HMS1989P18
- NCGC00093704-10
- CHEBI:91802
- HMS1791P18
- Lopac0_000242
- Pharmakon1600-01502202
- PMATZTZNYRCHOR-IMVLJIQESA-N
- NCGC00093704-06
- NCGC00093704-09
- Restasis (TN)
- HMS3412G21
- Tox21_500242
- SR-01000075490-1
- NCGC00093704-08
- BRD-A64290322-001-01-6
- BSPBio_003186
- HMS1921L20
- 3C152
- Spectrum5_001628
- SCHEMBL3490
- NSC-758194
- CAS_2909
- HMS2092F06
- LMPK14000003
- EU-0100242
- NCGC00093704-43
- NCGC00093704-03
- BDBM86672
- Neoral (TN)
- D00184
- NSC758194
- BRD-A69815203-001-04-3
- NCGC00093704-17
- SPECTRUM1502202
- LP00242
- NCGC00093704-07
- AKOS015895103
- SR-01000075490-6
- CCG-39214
- HMS3676G21
- Sandimmune (TN)
- Cyclosporine (USP)
- NCGC00260927-01
- NCGC00093704-35
- Ciclosporin (JP17)
- HMS502L13
- BSPBio_001596
- LS-15525
- NP444
- NS00003734
- 30-ethyl-33-[(E)-1-hydroxy-2-methylhex-4-enyl]-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18,24-tetrakis(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
- Helv Chim Acta 60: 1568 (1977)
- Gengraf (TN)
- SR-01000075490
- BDBM172718
- HMS3260B06
- SR-01000075490-7
- C 3662
- SR-01000075490-3
- NCGC00093704-04
- CHEMBL386389
- NCGC00093704-02
- BRD-A69815203-001-05-0
- NCGC00093704-05
- GLXC-04692
-
- MDL: MFCD00274558
- InChIKey: PMATZTZNYRCHOR-CGLBZJNRSA-N
- Inchi: 1S/C62H111N11O12/c1-25-27-28-40(15)52(75)51-56(79)65-43(26-2)58(81)67(18)33-48(74)68(19)44(29-34(3)4)55(78)66-49(38(11)12)61(84)69(20)45(30-35(5)6)54(77)63-41(16)53(76)64-42(17)57(80)70(21)46(31-36(7)8)59(82)71(22)47(32-37(9)10)60(83)72(23)50(39(13)14)62(85)73(51)24/h25,27,34-47,49-52,75H,26,28-33H2,1-24H3,(H,63,77)(H,64,76)(H,65,79)(H,66,78)/b27-25+/t40-,41+,42-,43+,44+,45+,46+,47+,49+,50+,51+,52-/m1/s1
- SMILES: O([H])[C@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])/C(/[H])=C(\[H])/C([H])([H])[H])[C@@]1([H])C(N([H])[C@]([H])(C(N(C([H])([H])[H])C([H])([H])C(N(C([H])([H])[H])[C@]([H])(C(N([H])[C@]([H])(C(N(C([H])([H])[H])[C@]([H])(C(N([H])[C@@]([H])(C([H])([H])[H])C(N([H])[C@]([H])(C([H])([H])[H])C(N(C([H])([H])[H])[C@@]([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C(N(C([H])([H])[H])[C@]([H])(C(N(C([H])([H])[H])[C@]([H])(C(N1C([H])([H])[H])=O)C([H])(C([H])([H])[H])C([H])([H])[H])=O)C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O)=O)=O)=O)C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O)C([H])(C([H])([H])[H])C([H])([H])[H])=O)C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O)=O)C([H])([H])C([H])([H])[H])=O
- BRN: 3647785
Computed Properties
- Exact Mass: 1201.841368g/mol
- Surface Charge: 0
- XLogP3: 7.5
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 12
- Rotatable Bond Count: 15
- Monoisotopic Mass: 1201.841368g/mol
- Monoisotopic Mass: 1201.841368g/mol
- Topological Polar Surface Area: 279Ų
- Heavy Atom Count: 85
- Complexity: 2330
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 12
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Tautomer Count: 16
- Surface Charge: 0
Experimental Properties
- Temperature: When heated to decomposition it emits toxic fumes of /nitrogen oxides/.
- LogP: 4.14950
- PSA: 278.80000
- Merck: 2752
- Refractive Index: 1.6500 (estimate)
- Water Partition Coefficient: Soluble in dimethyl sulfoxide and ethanol. Insoluble in water.
- Boiling Point: 1293.8℃ at 760 mmHg
- Melting Point: 151°C(lit.)
- Flash Point: 87℃
- Solubility: ethanol: 30 mg/mL
- Color/Form: White needle like crystals, obtained from acetone at - 15 ℃.
- Specific Rotation: -185.0° - -196.0° (c=0.5, MeOH)
- Density: 0.9913 (rough estimate)
Cyclosporin A Security Information
-
Symbol:
- RTECS:GZ4120000
- WGK Germany:3
- Safety Term:53-45-36/37-24/25-22
- Safety Instruction: 53-45-36/37-24/25-22
- Risk Phrases:R45; R60; R22
-
Dangerous goods sign:
- Hazardous Material transportation number:UN 1648 3 / PGII
- Hazard Statement: H302,H350,H360
- Warning Statement: P201,P308+P313
- Prompt:dangerous
- Storage Condition:4°C, protect from light
- Risk Phrases: R45;R60;R22
- Signal Word:Danger
- Toxicity:LD50 in mice, rats, rabbits (mg/kg): 107, 25, >10 i.v.; 2329, 1480, >1000 orally (Ryffel)
Cyclosporin A Customs Data
- HS CODE:2941909000
- Customs Data:
China Customs Code:
2941909000
Cyclosporin A Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00IKYV-250mg |
Cyclosporin A |
59865-13-3 | 98% (HPLC) | 250mg |
$33.00 | 2025-03-01 | |
A2B Chem LLC | AI66183-250mg |
Cyclosporin A |
59865-13-3 | 98%(HPLC) | 250mg |
$17.00 | 2024-04-19 | |
Aaron | AR00IL77-250mg |
Cyclosporin A |
59865-13-3 | 97% | 250mg |
$5.00 | 2025-02-28 | |
AK Scientific | H890-250mg |
Cyclosporin A |
59865-13-3 | 98% (HPLC) | 250mg |
$93 | 2023-09-15 | |
Apollo Scientific | BITP1533-1g |
Cyclosporine A from Beauveria nlyea |
59865-13-3 | 99% | 1g |
£110.00 | 2025-02-22 | |
AstaTech | 41228-0.25/G |
CYCLOSPORINE A |
59865-13-3 | 95% | 0.25g |
$59 | 2023-09-18 | |
Chengdu Biopurify Phytochemicals Ltd | BP0438-20mg |
Cyclosporin A |
59865-13-3 | 98% | 20mg |
$20 | 2023-09-20 | |
FUJIFILM | 031-24931-50mg |
Ciclosporin A |
59865-13-3 | 50mg |
JPY 7500 | 2023-09-15 | ||
Key Organics Ltd | KS-1257-1MG |
Cyclosporin A |
59865-13-3 | >97% | 1mg |
£36.00 | 2025-02-08 | |
Oakwood | M01532-250mg |
Cyclosporin A |
59865-13-3 | 95% | 250mg |
$62.00 | 2023-09-17 |
Cyclosporin A Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:59865-13-3)Cyclosporin A
Order Number:A832514
Stock Status:in Stock
Quantity:500mg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:28
Price($):173.0
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
(CAS:59865-13-3)CyclosporinA
Order Number:CRN0557
Stock Status:in stock
Quantity:5mg/20mg/50mg
Purity:≥98%
Pricing Information Last Updated:Friday, 14 March 2025 10:55
Price($):
Cyclosporin A Related Literature
-
Divakaran Murugesapillai,Serge Bouaziz,L. James Maher, III,Nathan E. Israeloff,Craig E. Cameron,Mark C. Williams Nanoscale, 2017,9, 11327-11337
-
Harriott Nowell,J. Paul Attfield,Jason C. Cole,Philip J. Cox,Kenneth Shankland,Stephen J. Maginn,W. D. Sam Motherwell New J. Chem., 2002,26, 469-472
-
Christina L. Wilson,Stephen L. Hayward RSC Adv., 2016,6, 34447-34457
-
Hao-Dong Xu,Ping-Ping Wen,Jian-Ding Qiu Mol. BioSyst., 2015,11, 2610-2619
-
Tomohiro Sato CrystEngComm, 2008,10, 1881-1890
-
Adnan A. Kadi,Sawsan M. Amer RSC Adv., 2017,7, 36279-36287
-
E. Chinello,M. A. Modestino,J. W. Schüttauf,L. Coulot,M. Ackermann,F. Gerlich,A. Faes,D. Psaltis,C. Moser RSC Adv., 2019,9, 14432-14442
-
Jia Ming Ang,Junhua Kong,Chenyang Zhao,Yonghua Du,Xuehong Lu RSC Adv., 2016,6, 103390-103398
-
Tianding Hu,Hongting Lv,Shaoyun Shan,Qingming Jia,Hongying Su,Na Tian,Shanchuan He RSC Adv., 2016,6, 73741-73747
-
Anum Zahid,Hanif Subhan,Azeema Munir,Faiza Jan Iftikhar,Muhammad Akbar Sustainable Energy Fuels, 2018,2, 1398-1429
Recommended suppliers
PRIBOLAB PTE.LTD
(CAS:59865-13-3)Pribolab®Cyclosporin A

Purity:99%/99%/99%
Quantity:1mg/5mg/10mg
Price($):0/0/0
Suzhou Senfeida Chemical Co., Ltd
(CAS:59865-13-3)Cyclosporin A

Purity:99.9%
Quantity:200kg
Price($):discuss personally